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A detailed analysis of the preclinical evidence supporting the enhanced anti-tumor activity of

GAT564 in combination with venetoclax for the treatment of Mantle Cell Lymphoma (MCL).

The combination of GAT564, a potent and selective inhibitor of protein arginine

methyltransferase 5 (PRMT5), with the BCL-2 inhibitor venetoclax has demonstrated significant

synergistic cytotoxicity in preclinical models of Mantle Cell Lymphoma (MCL). This guide

provides a comprehensive overview of the experimental data supporting this synergy, details

the underlying mechanism of action, and outlines the experimental protocols used in these

pivotal studies.

Mechanism of Synergy
GAT564 works by inhibiting PRMT5, an enzyme involved in various cellular processes,

including the regulation of gene expression. In MCL, the inhibition of PRMT5 by GAT564 leads

to a decrease in the expression of the anti-apoptotic protein Mcl-1. Mcl-1 is a known resistance

factor for venetoclax, a BCL-2 inhibitor that induces apoptosis in cancer cells. By suppressing

Mcl-1, GAT564 effectively sensitizes MCL cells to venetoclax, leading to a synergistic increase

in cancer cell death.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b12404925?utm_src=pdf-body-img
https://www.benchchem.com/product/b12404925#gat564-synergistic-effect-with-another-drug
https://www.benchchem.com/product/b12404925#gat564-synergistic-effect-with-another-drug
https://www.benchchem.com/product/b12404925#gat564-synergistic-effect-with-another-drug
https://www.benchchem.com/product/b12404925#gat564-synergistic-effect-with-another-drug
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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